Cas no 896263-84-6 (N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide
• CAS No: 896263-84-6
• MF: C₂₅H₂₆FN₃O₄S
• MW: 483.555048465729
• CID: 6366467
• PubChem ID: 18574767
• Update Time: 2025-07-10

N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide
• N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]benzenesulfonamide
• Benzenesulfonamide, N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)benzenesulfonamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]benzenesulfonamide
• F2573-0554
• AKOS024661564
• 896263-84-6

• Inchi： 1S/C25H26FN3O4S/c26-20-7-9-21(10-8-20)28-12-14-29(15-13-28)23(19-6-11-24-25(16-19)33-18-32-24)17-27-34(30,31)22-4-2-1-3-5-22/h1-11,16,23,27H,12-15,17-18H2
• InChI Key： LBVWTFNIQXHVIC-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C3OCOC3=C2)N2CCN(C3=CC=C(F)C=C3)CC2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 483.16280565g/mol
• Monoisotopic Mass: 483.16280565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide

N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide: A Comprehensive Overview

N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide (CAS No. 896263-84-6) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its CAS number for brevity, has been the subject of extensive research due to its unique structural features and potential therapeutic applications.

The benzodioxol moiety in the compound's structure is a key functional group that contributes to its biological activity. Benzodioxoles are known for their ability to modulate various biological pathways, including those involved in neurodegenerative diseases and cancer. The presence of this moiety in N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide suggests that it may have similar pharmacological properties.

The fluorophenyl group is another critical component of the molecule. Fluorine substitution is a common strategy in drug design to enhance the metabolic stability and bioavailability of compounds. The fluorine atom in this compound likely contributes to its improved pharmacokinetic properties, making it a promising candidate for further development.

The piperazine ring in the structure of N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide is another important feature. Piperazines are widely used in medicinal chemistry due to their ability to form hydrogen bonds and interact with various biological targets. This ring system can enhance the compound's binding affinity to specific receptors, potentially leading to more potent and selective therapeutic effects.

Recent studies have explored the potential of N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide in various therapeutic areas. One notable area of research is its potential as an anticonvulsant agent. Preclinical studies have shown that this compound exhibits significant anticonvulsant activity in animal models of epilepsy. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

In addition to its anticonvulsant properties, N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide has also been investigated for its potential as an antidepressant. Depression is a complex disorder with multiple underlying mechanisms, and current treatments often have limited efficacy or significant side effects. Early studies suggest that this compound may have antidepressant effects through modulation of serotonin and dopamine neurotransmission pathways.

The sulfonamide moiety in the structure of N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylbenzenesulfonamide is another important functional group. Sulfonamides are known for their broad-spectrum antimicrobial activity and have been used for decades in various medical applications. While the primary focus of research on this compound has been on its central nervous system (CNS) effects, the sulfonamide group may also contribute to additional therapeutic benefits.

From a synthetic chemistry perspective, the preparation of N-2-(2H-1,3-benzodioxol-5-yL)-2-[4-(4-fluorophenyl)piperazin-l-yL]ethylbenzenesulfonamide involves several steps, including the synthesis of intermediate compounds and functional group transformations. Recent advancements in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(2H\-1\,3-benzodioxol\-5\-yL)\--\ 4\-\(4\-fluorophenyl\)piperazin\-1\-ylethylbenzenesulfonamide in human subjects. Early results from phase I trials have shown promising safety profiles and pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, N\- \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ (CAS No\. 896263\-84\-6) represents a promising candidate for the treatment of various neurological disorders\. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development\. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential\, this compound holds great promise for improving patient outcomes in multiple clinical settings\.